Cas no 61109-43-1 (Benzene, 1-nitro-3-(2-propenylthio)-)

• Product Name: Benzene, 1-nitro-3-(2-propenylthio)-
• CAS No: 61109-43-1
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 491683
• PubChem ID: 71399289
• Update Time: 2025-04-19

Benzene, 1-nitro-3-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-3-(2-propenylthio)-
• 1-nitro-3-prop-2-enylsulfanylbenzene
• DTXSID50820659
• 61109-43-1
• 1-Nitro-3-[(prop-2-en-1-yl)sulfanyl]benzene

• Inchi： 1S/C9H9NO2S/c1-2-6-13-9-5-3-4-8(7-9)10(11)12/h2-5,7H,1,6H2
• InChI Key： TWCNWVNIALAIQW-UHFFFAOYSA-N
• SMILES： S(CC=C)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.03547
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 43.14